N,N-Bis-(2-hydroxy-ethyl)-2-nitrobenzenesulfonamide

• Molecular Formula: C10H14N2O6S
• Molecular Weight: 290.30 g/mol
• IUPAC Name: N,N-bis(2-hydroxyethyl)-2-nitrobenzenesulfonamide
• InChI: InChI=1S/C10H14N2O6S/c13-7-5-11(6-8-14)19(17,18)10-4-2-1-3-9(10)12(15)16/h1-4,13-14H,5-8H2
• InChI Key: PVWUQTNZPUJCQJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])S(=O)(=O)N(CCO)CCO

Description

N,N-Bis-(2-hydroxy-ethyl)-2-nitrobenzenesulfonamide is a useful research compound. Its molecular formula is C10H14N2O6S and its molecular weight is 290.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-nitrobenzenesulfonyl chloride (10.5 g, 47.6 mmol) in anhydrous methylene chloride (25 mL) was added dropwise with stirring to a 0° C. solution of diethanolamine (5.00 g, 47.6 mmol) and triethylamine (4.92 g, 47.6 mmol) in anhydrous methylene chloride (50 mL). Reaction stirred three hours at 0° C. and then overnight at room temperature. Reaction mixture concentrated under reduced pressure. Residue dissolved in ethyl acetate, washed with 1 N NaOH, saturated NaHCO3, and brine, dried over Na2SO4, filtered, and concentrated under reduced pressure. The residue was purified by normal phase HPLC on a Biotage pre-packed silica gel column eluting with ethyl acetate to afford the title compound. MS (ESI) m/z 291 (M+H)+.